Cas no 287399-32-0 (Ethyl-α-13C-benzene)
Ethyl-α-13C-benzene is a stable isotope-labeled compound where the α-carbon of the ethyl group is enriched with carbon-13 (13C). This labeling ensures high isotopic purity, making it valuable for applications in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), where precise tracking of molecular pathways or structural elucidation is required. The 13C enrichment enhances signal detection sensitivity and accuracy in analytical studies. Its well-defined chemical structure and isotopic integrity make it suitable for use as an internal standard or tracer in metabolic research, organic synthesis, and mechanistic investigations. The compound is synthesized under controlled conditions to guarantee consistency and reliability in experimental outcomes.
Ethyl-α-13C-benzene structure
Product Name:Ethyl-α-13C-benzene
CAS No:287399-32-0
MF:C8H10
MW:107.157657146454
CID:248731
PubChem ID:16217335
Update Time:2025-05-28
Ethyl-α-13C-benzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene, ethyl-1-13C-(9CI)
- Ethyl-1-13C-benzene
- D98792
- (113C)ethylbenzene
- J-017239
- (1-~13~C)Ethylbenzene
- ETHYL-1-13C-BENZENE 99 ATOM % 13C
- Ethyl-1-13C-benzene, 99 atom % 13C
- 287399-32-0
- DTXSID40584334
- Ethyl-α-13C-benzene
-
- Inchi: 1S/C8H10/c1-2-8-6-4-3-5-7-8/h3-7H,2H2,1H3/i2+1
- InChI Key: YNQLUTRBYVCPMQ-VQEHIDDOSA-N
- SMILES: [13CH2](C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 107.081605154g/mol
- Monoisotopic Mass: 107.081605154g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 51.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.875 g/mL at 25 °C
- Boiling Point: 136 °C(lit.)
- Flash Point: 22 °C
Ethyl-α-13C-benzene Security Information
- Hazardous Material transportation number:UN 1175 3/PG 2
- WGK Germany:1
- Hazard Category Code: 11-20
- Safety Instruction: 16-24/25-29
-
Hazardous Material Identification:
Ethyl-α-13C-benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E899751-5mg |
Ethyl-α-13C-benzene |
287399-32-0 | 5mg |
$ 64.00 | 2023-09-07 | ||
| TRC | E899751-10mg |
Ethyl-α-13C-benzene |
287399-32-0 | 10mg |
$ 81.00 | 2023-09-07 | ||
| TRC | E899751-50mg |
Ethyl-α-13C-benzene |
287399-32-0 | 50mg |
$167.00 | 2023-05-18 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 578584-500MG |
Ethyl-α-13C-benzene |
287399-32-0 | 500mg |
¥18938.12 | 2023-12-03 |
Ethyl-α-13C-benzene Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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